Cas no 2227910-56-5 ((1R)-1-(7-chloroquinolin-8-yl)ethan-1-ol)

• Product Name: (1R)-1-(7-chloroquinolin-8-yl)ethan-1-ol
• CAS No: 2227910-56-5
• MF: C₁₁H₁₀ClNO
• MW: 207.656201839447
• CID: 6446891
• PubChem ID: 165698845
• Update Time: 2025-06-10

(1R)-1-(7-chloroquinolin-8-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(7-chloroquinolin-8-yl)ethan-1-ol
• EN300-1994321
• 2227910-56-5

• Inchi： 1S/C11H10ClNO/c1-7(14)10-9(12)5-4-8-3-2-6-13-11(8)10/h2-7,14H,1H3/t7-/m1/s1
• InChI Key： XNAUCLVEUSWYCY-SSDOTTSWSA-N
• SMILES： ClC1C=CC2=CC=CN=C2C=1[C@@H](C)O

Computed Properties

• Exact Mass: 207.0450916g/mol
• Monoisotopic Mass: 207.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33.1Ų

Additional information on (1R)-1-(7-chloroquinolin-8-yl)ethan-1-ol

Chemical Profile of (1R)-1-(7-chloroquinolin-8-yl)ethan-1-ol (CAS No. 2227910-56-5)

(1R)-1-(7-chloroquinolin-8-yl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2227910-56-5, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a chiral center at the ethyl group, combines a quinoline scaffold with a chloro substituent, making it a versatile building block for drug discovery and development. The unique structural features of this compound have garnered attention for its potential applications in medicinal chemistry, particularly in the synthesis of novel therapeutic agents.

The quinoline core is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The introduction of a chloro group at the 7-position of the quinoline ring enhances the electronic properties of the molecule, influencing its reactivity and binding affinity to biological targets. This modification has been strategically employed to modulate the pharmacokinetic and pharmacodynamic profiles of quinoline-based drugs.

In recent years, there has been a surge in research focused on developing enantiomerically pure compounds due to their improved selectivity and reduced side effects. The stereochemistry of (1R)-1-(7-chloroquinolin-8-yl)ethan-1-ol plays a crucial role in determining its biological activity. The (R)-configuration at the chiral center has been shown to confer enhanced binding affinity to certain enzymes and receptors compared to its enantiomer. This specificity is particularly important in drug design, where subtle differences in molecular structure can lead to significant variations in therapeutic efficacy.

The synthesis of (1R)-1-(7-chloroquinolin-8-yl)ethan-1-ol involves multi-step organic transformations, including functional group interconversions and stereoselective reactions. Advanced synthetic methodologies, such as asymmetric hydrogenation and chiral auxiliary-assisted strategies, have been employed to achieve high enantiomeric purity. These techniques are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Recent studies have highlighted the potential of quinoline derivatives as inhibitors of kinases and other enzymes involved in cancer progression. The chloro-substituted quinoline moiety in (1R)-1-(7-chloroquinolin-8-yl)ethan-1-ol has been shown to interact with key residues in these enzymes, leading to potent inhibition of their activity. Preclinical trials have demonstrated promising results in vitro and in vivo, suggesting that this compound may serve as a lead candidate for further development into an anticancer therapeutic.

Beyond its applications in oncology, (1R)-1-(7-chloroquinolin-8-yl)ethan-1-ol has also shown potential in treating infectious diseases. The quinoline scaffold is known to exhibit broad-spectrum antimicrobial activity, making it an attractive scaffold for developing new antibiotics and antivirals. The chloro group further enhances the antimicrobial properties by improving the compound's ability to disrupt bacterial cell membranes and inhibit vital enzymatic processes.

The development of novel drug candidates often involves structure-based drug design approaches, where computational modeling is used to predict how a molecule will interact with its biological target. In the case of (1R)-1-(7-chloroquinolin-8-yl)ethan-1-ol, computational studies have been instrumental in understanding its binding mode to target proteins. These studies have provided valuable insights into how structural modifications can be made to optimize potency and selectivity.

The pharmacokinetic properties of (1R)-1-(7-chloroquinolin-8-yl)ethan-1-ol are also an area of active research. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Preclinical studies have begun to explore these aspects, providing data on the compound's bioavailability, half-life, and metabolic pathways.

In conclusion, (1R)-1-(7-chloroquinolin-8-yl)ethan-1-oI (CAS No. 22279I0-S6-S) represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic strategies for this molecule, it is likely that additional applications will be discovered, further solidifying its importance in medicinal chemistry.